Cas no 28122-76-1 (Ethanethioic acid,S-(4-bromophenyl) ester)
28122-76-1 structure
Product Name:Ethanethioic acid,S-(4-bromophenyl) ester
CAS No:28122-76-1
MF:C8H7BrOS
MW:231.109580278397
CID:259676
PubChem ID:24882640
Update Time:2025-09-28
Ethanethioic acid,S-(4-bromophenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanethioic acid,S-(4-bromophenyl) ester
- S-(4-bromophenyl) ethanethioate
- 1-(acetylthio)-4-bromobenzene
- 4-BrC6H4SAc
- 4-BroMophenylthioacetate
- 4-substituted phenylthiol acetate
- ACETIC ACID,THIO-,S-(p-BROMOPHENYL) ESTER
- acetyl 4-bromo-thiophenolate
- S-(p-Bromophenyl) thioacetate
- S-4-bromophenyl ethanethioate
- thioacetic acid S-4-bromophenyl ester
- WLN: ER DSV1
- 28122-76-1
- SCHEMBL13429891
- Acetic acid, S-(p-bromophenyl) ester
- DTXSID80182398
- 1-[(4-bromophenyl)sulfanyl]ethan-1-one
- ACETIC ACID, THIO-, S-(p-BROMOPHENYL) ESTER
- 4-06-00-01654 (Beilstein Handbook Reference)
- NSC99890
- J-016980
- Ethanethioic acid, S-(4-bromophenyl) ester
- NSC-99890
- S-(4-bromophenyl) thioacetate
- NSC 99890
- 4-Bromophenylthioacetate, 97%
- C8H7BrOS
- BRN 1940540
- G67812
- 1-[(4-BROMOPHENYL)SULFANYL]ETHANONE
-
- MDL: MFCD00223102
- Inchi: 1S/C8H7BrOS/c1-6(10)11-8-4-2-7(9)3-5-8/h2-5H,1H3
- InChI Key: ZILDXZXTWVSRDE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)SC(C)=O
Computed Properties
- Exact Mass: 229.94000
- Monoisotopic Mass: 229.94010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: Not available
- Melting Point: 51-55 °C (lit.)
- Boiling Point: 96 °C/1 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - PSA: 42.37000
- LogP: 3.08770
- Solubility: Not available
Ethanethioic acid,S-(4-bromophenyl) ester Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethanethioic acid,S-(4-bromophenyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 634654-1G |
Ethanethioic acid,S-(4-bromophenyl) ester |
28122-76-1 | 97% | 1G |
¥240.63 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 634654-5G |
Ethanethioic acid,S-(4-bromophenyl) ester |
28122-76-1 | 97% | 5G |
¥834.49 | 2022-02-24 | |
| 1PlusChem | 1P003LHQ-100mg |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 100mg |
$16.00 | 2024-05-07 | |
| 1PlusChem | 1P003LHQ-250mg |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 250mg |
$70.00 | 2025-02-20 | |
| 1PlusChem | 1P003LHQ-5g |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 5g |
$440.00 | 2025-02-20 | |
| 1PlusChem | 1P003LHQ-1g |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 1g |
$115.00 | 2025-02-20 | |
| A2B Chem LLC | AB67022-1g |
4-Bromophenylthioacetate |
28122-76-1 | 97% | 1g |
$25.00 | 2023-12-31 |
Ethanethioic acid,S-(4-bromophenyl) ester Related Literature
-
Bishwapran Kashyap,Prodeep Phukan RSC Adv. 2013 3 15327
-
Maurizio Quintiliani,Mauro Bassetti,Chiara Pasquini,Chiara Battocchio,Marco Rossi,Francesco Mura,Roberto Matassa,Laura Fontana,Maria Vittoria Russo,Ilaria Fratoddi J. Mater. Chem. C 2014 2 2517
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